Cas no 2228147-53-1 (3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-one)

• Product Name: 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-one
• CAS No: 2228147-53-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5858817
• PubChem ID: 165764355
• Update Time: 2025-06-15

3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-one
• EN300-1762253
• 2228147-53-1

• Inchi： 1S/C10H14N2O2/c1-7-5-8(9(13)3-4-11)6-12-10(7)14-2/h5-6H,3-4,11H2,1-2H3
• InChI Key： PKPHKYVGEGVSOT-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CN=1)C(CCN)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.2Ų

Additional information on 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-one

Professional Introduction to 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-one (CAS No: 2228147-53-1)

3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 2228147-53-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The presence of both amino and methylpyridine functional groups in its structure contributes to its versatile reactivity and potential applications in drug development.

The 6-methoxy-5-methylpyridin-3-yl moiety is particularly noteworthy as it introduces a level of complexity that can influence the compound's interaction with biological targets. Pyridine derivatives are well-documented for their role in various pharmacological applications, and modifications such as methoxy and methyl substitutions can significantly alter their pharmacokinetic and pharmacodynamic profiles. This compound's design reflects a strategic approach to modulate these properties, potentially enhancing its efficacy and selectivity in therapeutic contexts.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with biological receptors with greater accuracy. Studies have indicated that the 3-amino group may serve as a key interaction point for binding to protein targets, while the pyridine ring system provides additional opportunities for molecular recognition. This dual functionality makes the compound an attractive candidate for further exploration in the development of novel therapeutics.

In vitro studies have begun to unravel the potential biological activities of 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-one. Initial experiments suggest that this compound may exhibit properties relevant to neurological disorders, given the structural similarities to known bioactive pyridine derivatives. The methylpyridine moiety, in particular, has been associated with compounds that modulate neurotransmitter systems, raising intriguing possibilities for its use in treating conditions such as epilepsy or cognitive dysfunction.

The methoxy group within the molecule could also play a critical role in determining its metabolic stability and bioavailability. Functional groups like methoxy are known to influence drug metabolism through interactions with cytochrome P450 enzymes, which are pivotal in drug degradation processes. Understanding these interactions is crucial for optimizing the compound's pharmacokinetic profile, ensuring that it remains active long enough to exert its intended therapeutic effect.

Moreover, the synthesis of 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-one presents an interesting challenge for organic chemists due to its complex structure. The synthesis involves multiple steps, including functional group transformations and regioselective modifications, which require careful optimization. Recent publications have highlighted novel synthetic routes that improve yield and purity, making it more feasible to produce this compound on a larger scale for research purposes.

The integration of machine learning techniques into drug discovery has accelerated the identification of promising candidates like 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-one. By leveraging large datasets and predictive models, researchers can rapidly screen vast libraries of compounds for potential biological activity. This high-throughput approach has already led to several breakthroughs in identifying molecules with therapeutic potential, and 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-one is no exception.

Future studies are likely to focus on elucidating the precise mechanisms by which this compound exerts its effects at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in determining its three-dimensional structure and how it interacts with biological targets. These insights will be critical for designing next-generation analogs with improved properties.

The pharmaceutical industry continues to invest heavily in developing innovative treatments for various diseases, and compounds like 3-amino-1-(6-methoxy-5-methylpyridin-3-y]propan-l-one represent significant hope for addressing unmet medical needs. As research progresses, collaborations between academic institutions and industry partners will be essential for translating laboratory discoveries into viable therapeutic options. The unique combination of structural features in this compound makes it a compelling candidate for such efforts.

In conclusion, 3-amino-l-(6-methoxy-S-methylpyridin-l -yl}propan-l-one (CAS No: 2228147 -53 -I) is a structurally intricate molecule with immense potential in pharmaceutical research. Its combination of functional groups and demonstrated biological activity positions it as a key player in ongoing efforts to develop novel therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.